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Compound of Interest

Compound Name: Rhein-8-glucoside calcium

Cat. No.: B10817299 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Rhein-8-glucoside calcium is the calcium salt of Rhein-8-glucoside, an anthraquinone

glycoside found in medicinal plants such as rhubarb (Rheum palmatum)[1][2]. In cell culture

applications, it is often utilized as a more stable and soluble precursor to its active metabolite,

Rhein. Upon cellular uptake and metabolism, Rhein-8-glucoside is converted to Rhein, which

exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-cancer,

and chondroprotective effects. These application notes provide detailed protocols and data for

the use of Rhein-8-glucoside calcium in in vitro cell culture experiments, primarily focusing on

the activities of its active form, Rhein.
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Property Value Reference

CAS Number 113443-70-2 [3][4][5]

Molecular Formula C21H16CaO11

Molecular Weight 484.43 g/mol

Appearance Yellow crystalline solid

Solubility

Soluble in DMSO, methanol,

ethanol. Insoluble in petroleum

ether and chloroform.

Storage

Store at -20°C for long-term

stability. Stock solutions can be

stored at -80°C for up to 6

months or at -20°C for up to 1

month, protected from light.

Preparation of Stock Solutions
For cell culture experiments, a 10 mM stock solution of Rhein-8-glucoside calcium in DMSO

is recommended.

Protocol:

Weigh out the desired amount of Rhein-8-glucoside calcium powder in a sterile

microcentrifuge tube.

Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration.

To aid dissolution, gently warm the tube at 37°C and vortex or sonicate for a few minutes

until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.
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Applications in Cell Culture
Rhein, the active metabolite of Rhein-8-glucoside, has been shown to modulate several key

cellular processes, making it a valuable tool for in vitro research in oncology, inflammation, and

cartilage biology.

Anti-Cancer Activity
Rhein exhibits potent anti-proliferative and pro-apoptotic effects in various cancer cell lines.

Key Applications:

Induction of apoptosis

Cell cycle arrest

Inhibition of cancer cell migration and invasion

Quantitative Data Summary: Anti-Cancer Effects of Rhein
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Cell Line Cancer Type Effect
Concentration/
IC50

Reference

PC-9 Lung Cancer
Inhibition of

proliferation
IC50: 24.59 µM

A549 Lung Cancer
Inhibition of

proliferation
IC50: 23.9 µM

H460 Lung Cancer
Inhibition of

proliferation
IC50: 52.88 µM

HepG2 Liver Cancer
Inhibition of

proliferation
IC50: 161.5 µM

HepaRG Liver Cancer
Inhibition of

proliferation
IC50: 77.97 µM

SK-BR-3 Breast Cancer
Inhibition of

proliferation
IC50: 86.00 µM

HCT15
Colorectal

Cancer

Inhibition of

proliferation
IC50: 41.25 µM

HCT116
Colorectal

Cancer

Inhibition of

proliferation
IC50: 47.77 µM

DLD1
Colorectal

Cancer

Inhibition of

proliferation
IC50: 46.51 µM

Ca Ski Cervical Cancer
Induction of

apoptosis
50 µM

SCC-4 Oral Cancer
S-phase cell

cycle arrest
10-50 µM

YD-10B, Ca9-22 Oral Cancer
Inhibition of

proliferation
20-100 µM

HT-29, SW480
Colorectal

Cancer

Inhibition of

proliferation
>50 µM
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PC3 Prostate Cancer
Induction of

apoptosis
Not specified

Experimental Protocol: Induction of Apoptosis in Cancer
Cells
This protocol describes the treatment of cancer cells with Rhein to induce apoptosis, followed

by analysis using Annexin V-FITC/Propidium Iodide (PI) staining and flow cytometry.

Materials:

Cancer cell line of interest (e.g., PC3, Ca Ski)

Complete cell culture medium

Rhein-8-glucoside calcium stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Annexin V-FITC/PI Apoptosis Detection Kit

Flow cytometer

Procedure:

Cell Seeding: Seed cancer cells in 6-well plates at a density that will result in 70-80%

confluency at the time of treatment.

Cell Treatment: The following day, treat the cells with varying concentrations of Rhein (e.g.,

10, 20, 50 µM) by diluting the stock solution in fresh complete medium. Include a vehicle

control (DMSO-treated) group. Incubate for 24-48 hours.

Cell Harvesting: After incubation, collect the culture medium (containing floating apoptotic

cells) and wash the adherent cells with PBS.

Trypsinization: Detach the adherent cells using trypsin-EDTA.
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Cell Pooling and Washing: Combine the detached cells with the collected medium,

centrifuge, and wash the cell pellet twice with cold PBS.

Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI

according to the manufacturer's protocol.

Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-

positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are

in late apoptosis or necrosis.

Workflow for Apoptosis Induction and Analysis
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Caption: Experimental workflow for apoptosis analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b10817299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-Inflammatory Activity
Rhein has demonstrated significant anti-inflammatory properties by inhibiting the production of

pro-inflammatory cytokines and modulating key inflammatory signaling pathways.

Key Applications:

Inhibition of pro-inflammatory cytokine release (e.g., TNF-α, IL-1β, IL-6)

Modulation of NF-κB and MAPK signaling pathways

Quantitative Data Summary: Anti-Inflammatory Effects of Rhein

Cell Type Model Effect Concentration Reference

Bovine Articular

Chondrocytes

IL-1β induced

inflammation

Inhibition of

MAPK pathway,

NF-κB, and AP-1

10 µM

Human Articular

Chondrocytes

IL-1β induced

inflammation

Reduction of

inflammatory and

catabolic

markers

< 50 mg/L

Macrophages
LPS-induced

inflammation

Inhibition of TNF-

α, IL-1β, IL-6, IL-

12, iNOS

Not specified

Experimental Protocol: Inhibition of LPS-Induced
Inflammation in Macrophages
This protocol outlines a method to assess the anti-inflammatory effects of Rhein on

lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

Macrophage cell line (e.g., RAW 264.7)

Complete cell culture medium
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Lipopolysaccharide (LPS)

Rhein-8-glucoside calcium stock solution (10 mM in DMSO)

ELISA kits for TNF-α, IL-1β, and IL-6

Procedure:

Cell Seeding: Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

Pre-treatment: Pre-treat the cells with various concentrations of Rhein for 1-2 hours.

Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include control groups

(untreated, Rhein alone, LPS alone).

Supernatant Collection: Collect the cell culture supernatants and centrifuge to remove

cellular debris.

Cytokine Measurement: Measure the concentrations of TNF-α, IL-1β, and IL-6 in the

supernatants using ELISA kits according to the manufacturer's instructions.

Data Analysis: Compare the cytokine levels in the Rhein-treated groups to the LPS-only

group to determine the inhibitory effect.

Signaling Pathways Modulated by Rhein
Rhein exerts its biological effects by modulating multiple signaling pathways.

Rhein-Induced Apoptosis Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b10817299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rhein

↑ Cytoplasmic Ca2+

↑ Fas ↑ p53 ↓ Bcl-2

↑ Bax

Mitochondrial
Membrane Potential

(Abrogation)
↑ Caspase-8

↑ Caspase-9

↑ Caspase-3

Apoptosis

Click to download full resolution via product page

Caption: Rhein-induced apoptosis pathway.

Rhein's Inhibition of the NF-κB Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b10817299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rhein

TLR4

IKK

p65/p50-IκBα
(Inactive)

Phosphorylates IκBα

p65/p50
(Active)

Nucleus

Pro-inflammatory
Cytokines

(TNF-α, IL-1β, IL-6)

Click to download full resolution via product page

Caption: Inhibition of NF-κB signaling by Rhein.

Rhein's Inhibition of the PI3K/Akt/mTOR Signaling Pathway
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Caption: Inhibition of PI3K/Akt/mTOR signaling by Rhein.

Summary and Conclusion
Rhein-8-glucoside calcium serves as a valuable research tool for investigating the cellular

and molecular mechanisms of its active metabolite, Rhein. The provided protocols and data

offer a starting point for researchers to explore its potent anti-cancer and anti-inflammatory

activities in a variety of cell culture models. It is crucial to perform dose-response and time-

course experiments to determine the optimal conditions for each specific cell line and

experimental setup. The modulation of key signaling pathways such as NF-κB,

PI3K/Akt/mTOR, and the intrinsic apoptosis pathway underscores the therapeutic potential of

this natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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